methyl 3-amino-1-(3-fluorophenyl)cyclobutane-1-carboxylate
Overview
Description
Methyl 3-amino-1-(3-fluorophenyl)cyclobutane-1-carboxylate, commonly referred to as MFC, is an organic compound with a wide variety of uses and applications. It is a colorless solid that is soluble in most organic solvents and has a molecular weight of 284.27 g/mol. MFC has been used in a variety of scientific research applications and is known for its stability and low toxicity.
Scientific Research Applications
MFC has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals, pesticides, and other organic compounds. It has also been used as a reagent in organic synthesis and as a starting material for the synthesis of other compounds. Additionally, MFC has been used as a catalyst in the synthesis of polymers, as a ligand in coordination chemistry, and as an inhibitor of enzymes.
Mechanism of Action
The mechanism of action of MFC is not well understood, but it is known to interact with proteins, lipids, and other molecules in the body. It is thought to act as an inhibitor of enzymes, which can lead to the inhibition of certain biological processes. Additionally, it is believed to interact with cell membranes, which can affect the permeability of the cell and the activity of certain proteins.
Biochemical and Physiological Effects
MFC has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, which can lead to the inhibition of certain metabolic processes. Additionally, it has been found to interact with cell membranes, which can affect the permeability of the cell and the activity of certain proteins. It has also been found to have an effect on gene expression and can alter the expression of certain genes.
Advantages and Limitations for Lab Experiments
MFC has several advantages for use in laboratory experiments. It is relatively stable and has a low toxicity, making it safe to use in most laboratory settings. Additionally, it is easily synthesized using a variety of methods and is readily available. However, MFC can be expensive and may not be suitable for large-scale production.
Future Directions
There are several potential future directions for the use of MFC in scientific research. It could be used in the synthesis of new pharmaceuticals, pesticides, and other organic compounds. Additionally, it could be used as a catalyst in the synthesis of polymers and as a ligand in coordination chemistry. Finally, it could be used to study the effects of enzyme inhibition and cell membrane permeability on gene expression.
Synthesis Methods
MFC can be synthesized using a variety of methods, including a Grignard reaction and an aldol condensation. The Grignard reaction involves the reaction of an alkyl halide with magnesium in an ether solvent, while the aldol condensation involves the reaction of two aldehydes or ketones with a base catalyst. Both methods yield MFC in high yields and can be easily scaled up for large-scale production.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-amino-1-(3-fluorophenyl)cyclobutane-1-carboxylate involves the reaction of 3-fluorophenylcyclobutanecarboxylic acid with methylamine followed by reduction of the resulting imine to yield the final product.", "Starting Materials": [ "3-fluorophenylcyclobutanecarboxylic acid", "Methylamine", "Sodium cyanoborohydride", "Methanol", "Diethyl ether" ], "Reaction": [ "Step 1: 3-fluorophenylcyclobutanecarboxylic acid is dissolved in methanol.", "Step 2: Methylamine is added to the solution and the mixture is stirred at room temperature for 1 hour.", "Step 3: Sodium cyanoborohydride is added to the reaction mixture and the mixture is stirred at room temperature for an additional 2 hours.", "Step 4: The reaction mixture is quenched with water and extracted with diethyl ether.", "Step 5: The organic layer is dried over magnesium sulfate and concentrated under reduced pressure to yield the crude product.", "Step 6: The crude product is purified by column chromatography to yield the final product, methyl 3-amino-1-(3-fluorophenyl)cyclobutane-1-carboxylate." ] } | |
CAS RN |
1892711-43-1 |
Molecular Formula |
C12H14FNO2 |
Molecular Weight |
223.2 |
Purity |
95 |
Origin of Product |
United States |
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